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Compound of Interest

Compound Name: Mcp-neca

Cat. No.: B1676814

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of adenosine receptor research, precise molecular understanding is
paramount. This guide delves into the structural and functional characteristics of the widely
recognized non-selective adenosine receptor agonist, NECA (5'-N-
Ethylcarboxamidoadenosine). It also addresses the existing ambiguity surrounding the term
"Mcp-neca," a designation that appears in limited contexts with conflicting information. Through
a comprehensive analysis of available data, this document aims to provide clarity and a robust
technical resource for professionals in the field.

NECA: A Cornerstone Adenosine Receptor Agonist

5'-N-Ethylcarboxamidoadenosine (NECA) is a synthetic analog of adenosine that has been
instrumental in the study of purinergic signaling. Its high affinity for all four adenosine receptor
subtypes (A1, Aza, Aze, and As) has established it as a valuable pharmacological tool.

Chemical Structure of NECA

NECA's structure is characterized by a ribose sugar linked to an adenine nucleobase, with a
key modification at the 5' position of the ribose.

Full Chemical Name: 1-(6-Amino-9H-purin-9-yl)-1-deoxy-N-ethyl-B-D-ribofuranuronamide[1]
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Molecular Formula: C12H16NeOa4[1]

Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Unraveling the Ambiguity: A Technical Examination of
NECA and the Enigmatic Mcp-neca]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676814#structural-difference-between-mcp-neca-
and-neca]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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